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Compound of Interest

Compound Name: Brass

Cat. No.: B1175200

An Inter-Laboratory Comparison of the Mechanical Properties of Cartridge Brass (C260)

This guide provides an objective comparison of the mechanical properties of Cartridge Brass
(UNS C26000), also known as 70/30 brass, based on data from multiple sources. The data is
presented to simulate an inter-laboratory study, offering researchers, scientists, and drug
development professionals a comprehensive overview of the material's performance
characteristics.

Data Presentation

The mechanical properties of C260 brass can vary depending on the processing and testing
conditions. The following tables summarize the quantitative data from various sources,
representing a simulated inter-laboratory comparison.

Table 1: Tensile Properties of C260 Brass
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Data Source

) Tensile Strength Yield Strength .

(Simulated . . Elongation (%)
(ksi) (0.2% Offset) (ksi)

Laboratory)
Source 1 62 52 23[1]
Source 2 49.3 - 61.6 16.7 -52.2 23 - 57[2]
Source 3 44 - 130 11-65 66[3]
Source 4 62 52 53[4]
Source 5 48 - 120 16-70
Source 6 45 14 70[5]
Source 7 46.4 - 66.7 13.8-65.3

Table 2: Hardness Properties of C260 Brass

Data Source (Simulated Laboratory) Rockwell B Hardness
Source 1 B77[1]

Source 2 B55 - B70[2]

Source 3 B77[6]

Source 4 B77[4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this comparison
guide.

Tensile Testing (as per ASTM ES/ESM)

Tensile testing for metallic materials like C260 brass is standardized by ASTM E8/E8M.[1][2]
This test determines key properties such as tensile strength, yield strength, and elongation.

Specimen Preparation:
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e Specimens are machined from the material to be tested into a "dog bone" shape with
standardized dimensions. The most common specimen is a round bar with a specific gauge
length, which is the uniform and reduced-section portion of the specimen.

Test Procedure:
e The cross-sectional area of the gauge length is precisely measured.
e The specimen is mounted securely into the grips of a universal testing machine.

o An extensometer is attached to the gauge length to accurately measure the elongation
during the test.

e Auniaxial tensile load is applied to the specimen at a constant rate.

e The load and the corresponding elongation are continuously recorded until the specimen
fractures.

Data Analysis:

o Tensile Strength: The maximum stress the material can withstand before fracture. It is
calculated by dividing the maximum load by the original cross-sectional area.

 Yield Strength: The stress at which the material begins to deform plastically. The 0.2% offset
method is commonly used, where a line parallel to the elastic portion of the stress-strain
curve is drawn from 0.2% strain, and the intersection with the curve defines the yield
strength.

o Elongation: A measure of the material's ductility, it is the percentage increase in the gauge
length after fracture.

Rockwell Hardness Testing

The Rockwell hardness test is a common method for determining the hardness of materials.

Test Procedure:
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» A preliminary minor load is applied to the specimen using a diamond or ball indenter to seat
the indenter and remove the effects of surface irregularities.

* A major load is then applied for a specified duration.

e The major load is removed, and the final penetration depth is measured while the minor load
is still applied.

o The Rockwell hardness number is inversely related to the depth of the permanent
indentation. For brass, the Rockwell B scale (HRB) is typically used, which employs a 1/16-
inch diameter steel ball indenter and a 100 kgf major load.

Mandatory Visualization

The following diagram illustrates a typical workflow for an inter-laboratory study on material
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

